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Compound of Interest

Compound Name: Tofogliflozin

Cat. No.: B611414

Essential Safety and Handling Guide for
Tofogliflozin

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tofogliflozin. Adherence to these guidelines is
essential to ensure personal safety and minimize environmental contamination.

Hazard Identification and Classification

Tofogliflozin is an active pharmaceutical ingredient (API) that requires careful handling due to
its potential health effects. The following table summarizes its hazard classification according to
the Globally Harmonized System (GHS).
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Hazard Class

GHS Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3][4]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][2]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 )
Environment, Acute life[3]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[3][4]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

minimum PPE requirements for handling Tofogliflozin in various laboratory scenarios.
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. . . Skin and
. Engineering Respiratory EyelFace Hand
Activity . . . Body
Controls Protection Protection Protection .
Protection
Compatible
) Tightly fitting chemical-
Chemical _
o ) NIOSH- safety resistant
Weighing/Dis  fume hood or ] Lab coat or
] ) approved goggles with gloves ) )
pensing ventilated ) ] impervious
respirator for side- (double- )
Powder balance ) ) clothing[2][4]
dusts[3] shields[2][4] gloving
enclosure
[5] recommende
d)[3]6]
Not generally ~ Safety Compatible
Preparing Chemical required if goggles with chemical-
) ) ] ) Lab coat[3]
Solutions fume hood handled in a side- resistant
fume hood shields[2][4] gloves[3]
Compatible
Well- )
General ] Not generally  Safety chemical-
) ventilated ) ] Lab coat[3]
Handling required glasses|3] resistant
area[?]
gloves[3]
) Ensure NIOSH- Safety Impervious
Cleaning Heavy rubber _
) adequate approved goggles and clothing/gown
Spills gloves[3]

ventilation[2]

respirator[3]

face shield[6]

[2]4]

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of Tofogliflozin from receipt

to disposal.

3.1. Pre-Handling Procedures

o Review Safety Data Sheet (SDS): Before working with Tofogliflozin, thoroughly read and
understand its SDS.[7]

e Designate a Handling Area: All work with Tofogliflozin powder should be conducted in a

designated area, such as a chemical fume hood or a ventilated enclosure, to control airborne
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levels.[3]

o Assemble PPE: Ensure all necessary PPE is available and in good condition.

o Prepare for Spills: Locate the nearest spill kit, safety shower, and eyewash station.[2][4]
3.2. Handling Procedures

e Don PPE: Put on all required PPE as specified in the table above.

o Weighing: Carefully weigh the required amount of Tofogliflozin in a ventilated balance
enclosure or fume hood to minimize dust generation.[8]

e Preparing Solutions: When dissolving Tofogliflozin, add the solvent slowly to the powder to
avoid splashing. Tofogliflozin is soluble in organic solvents like ethanol, DMSO, and
dimethyl formamide at approximately 30 mg/ml.[7]

e Avoid Contamination: Do not eat, drink, or smoke in the handling area.[2][4] Wash hands
thoroughly after handling, even if gloves were worn.[2][3]

o Storage: Keep the container tightly closed when not in use.[2][3] Store in a cool, well-
ventilated area, with a recommended temperature of -20°C for the solid powder.[2][7]

3.3. Post-Handling Procedures
o Decontamination: Clean all work surfaces and equipment after use.

e Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves last and wash hands immediately.

» Waste Disposal: Dispose of all waste materials according to the disposal plan outlined below.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
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Incident

First Aid / Emergency Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[3]
Remove contaminated clothing and wash it
before reuse.[2][3] Seek medical attention if

irritation occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids apart.[3]
Remove contact lenses if present and easy to

do so.[2] Seek immediate medical attention.[2]

[3]

Move the person to fresh air.[2][3] If breathing is

Inhalation difficult, provide oxygen or artificial respiration.
[3] Seek immediate medical attention.[3]
Rinse mouth with water.[2][3] Do NOT induce

Ingestion vomiting.[3] Call a poison control center or

doctor immediately for treatment advice.[3][4]

Accidental Spill

Evacuate personnel to a safe area.[2] Wear full
PPE, including respiratory protection, during
cleanup.[2][3] Avoid generating dust.[3][5]
Contain the spill and collect the material using
an absorbent material for liquids or by carefully
sweeping up solids.[3] Place the collected

material in a sealed container for disposal.[3]

Disposal Plan

Proper disposal of Tofogliflozin and associated waste is necessary to prevent environmental

contamination and ensure regulatory compliance.

o Waste Segregation:

o Contaminated PPE: Gloves, lab coats, and other disposable items contaminated with

Tofogliflozin should be placed in a clearly labeled, sealed plastic bag or container.[6]
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o Unused Product: Unwanted or expired Tofogliflozin is considered chemical waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and treated as chemical waste. Puncture the container to
prevent reuse.[5]

o Disposal Method:

o All Tofogliflozin waste must be disposed of through a licensed chemical waste disposal
company.[5]

o Do not discharge Tofogliflozin or its solutions into sewers or waterways, as it is very toxic
to aquatic life.[1][3]

o Follow all local, state, and federal regulations for hazardous waste disposal.[2][3]

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling Tofogliflozin in a laboratory
setting.
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Caption: Workflow for the safe handling of Tofogliflozin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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